molecular formula C12H15NO2 B14827274 3-Cyclopropoxy-N,2-dimethylbenzamide

3-Cyclopropoxy-N,2-dimethylbenzamide

Cat. No.: B14827274
M. Wt: 205.25 g/mol
InChI Key: WQDQIQRLOXVOBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-N,2-dimethylbenzamide is a benzamide derivative featuring a cyclopropoxy group at the 3-position of the benzene ring and two methyl groups: one on the amide nitrogen (N-methyl) and another at the 2-position of the aromatic ring. The cyclopropoxy substituent introduces steric strain and unique electronic effects due to the three-membered ring’s angle distortion, which can influence both reactivity and physicochemical properties.

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

3-cyclopropyloxy-N,2-dimethylbenzamide

InChI

InChI=1S/C12H15NO2/c1-8-10(12(14)13-2)4-3-5-11(8)15-9-6-7-9/h3-5,9H,6-7H2,1-2H3,(H,13,14)

InChI Key

WQDQIQRLOXVOBL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1OC2CC2)C(=O)NC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-N,2-dimethylbenzamide typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-cyclopropoxybenzoic acid and 2,3-dimethylbenzoyl chloride.

    Formation of Benzamide: The benzamide core is formed by reacting 3-cyclopropoxybenzoic acid with 2,3-dimethylbenzoyl chloride in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane.

    Cyclopropanation: The cyclopropoxy group is introduced through a cyclopropanation reaction, which can be achieved using reagents like diazomethane or cyclopropyl bromide under controlled conditions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-N,2-dimethylbenzamide may involve optimized synthetic routes to ensure high yield and purity. This includes the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-N,2-dimethylbenzamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products Formed

    Oxidation: Carboxylic acids, ketones.

    Reduction: Amines.

    Substitution: Halogenated benzamides.

Scientific Research Applications

3-Cyclopropoxy-N,2-dimethylbenzamide has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

    Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N,2-dimethylbenzamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

The following analysis compares 3-Cyclopropoxy-N,2-dimethylbenzamide with structurally related benzamide derivatives, focusing on substituent effects, synthetic routes, and applications.

Structural Comparison
Compound Name Substituents on Benzene Ring Amide Nitrogen Substituents Key Structural Features
3-Cyclopropoxy-N,2-dimethylbenzamide 3-cyclopropoxy, 2-methyl N-methyl Strained cyclopropoxy group; moderate steric bulk
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide 4-cyclopropoxy, 3-methoxy N,N-dimethyl Methoxy vs. methyl on ring; dimethylamide nitrogen
N-Methoxy-N,2-dimethylbenzamide 2-methyl N-methoxy, N-methyl Methoxy on nitrogen; no cyclopropoxy
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide 3-methyl 2-hydroxy-1,1-dimethylethyl Hydroxy group for metal coordination
N-[2-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)ethyl]-N,2-dimethylbenzamide 2-methyl Ethyl-linked oxadiazole Bulky oxadiazole moiety; increased lipophilicity

Key Observations :

  • The cyclopropoxy group in the target compound distinguishes it from analogs with methoxy (e.g., ) or methyl (e.g., ) substituents. Its strained ring may enhance electrophilicity or alter metabolic stability.
  • N,N-dimethylamide derivatives (e.g., ) exhibit reduced hydrogen-bonding capacity compared to monosubstituted amides.
Physicochemical Properties
  • Spectroscopic Data :
    • The target compound’s IR spectrum would show characteristic C=O stretching (~1668 cm⁻¹, similar to ) and cyclopropane C-O-C vibrations.
    • NMR signals for the cyclopropoxy protons are expected near δ 0.5–1.5 ppm (unlike methoxy groups at δ ~3.3 ppm ).
  • Physical State : Cyclopropoxy derivatives are often oils or low-melting solids due to moderate polarity, whereas bulkier analogs (e.g., ) may crystallize.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.